2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(2,5-dimethoxyphenyl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H14N2O3S/c1-20-12-5-6-15(21-2)14(9-12)18-16(19)11(10-17)8-13-4-3-7-22-13/h3-9H,1-2H3,(H,18,19)/b11-8+
• InChI Key: UHDLLPBVFDBBPM-DHZHZOJOSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C(=CC2=CC=CS2)C#N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)NC(=O)/C(=C/C2=CC=CS2)/C#N
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide, also known as DTA-1, is a small molecule that has been widely studied for its potential therapeutic applications. DTA-1 belongs to the class of compounds known as immune checkpoint inhibitors, which are designed to enhance the immune system's ability to recognize and attack cancer cells. In

Scientific Research Applications

2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has been extensively studied for its potential applications in cancer immunotherapy. Specifically, 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide targets the immune checkpoint receptor glucocorticoid-induced TNFR-related protein (GITR), which is expressed on regulatory T cells (Tregs) and other immune cells. By blocking GITR, 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide can enhance the activity of effector T cells and reduce the suppressive activity of Tregs, leading to increased anti-tumor immune responses.

Mechanism of Action

2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide works by binding to the extracellular domain of GITR, which leads to the activation of downstream signaling pathways in immune cells. This results in the upregulation of effector T cell function and the downregulation of Treg activity, leading to enhanced anti-tumor immune responses. 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has also been shown to induce the production of cytokines such as interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α), which further promote anti-tumor immune responses.
Biochemical and Physiological Effects:
In preclinical studies, 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has been shown to have potent anti-tumor activity in a variety of cancer models, including melanoma, colon cancer, and breast cancer. 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has also been shown to enhance the efficacy of other cancer immunotherapies, such as checkpoint inhibitors and adoptive T cell therapy. In addition, 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has been shown to have a favorable safety profile in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One major advantage of 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide is its specificity for GITR, which allows for targeted modulation of the immune system without affecting other immune checkpoints. However, 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has a relatively short half-life in vivo, which may limit its efficacy in some settings. In addition, 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide research. One area of interest is the development of combination therapies that target multiple immune checkpoints, which may lead to greater anti-tumor activity. Another area of interest is the optimization of 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide dosing and administration regimens to maximize its efficacy. Finally, clinical trials are needed to determine the safety and efficacy of 2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide in humans, which will be an important step towards its potential clinical use as a cancer immunotherapy.

Synthesis Methods

2-cyano-N-(2,5-dimethoxyphenyl)-3-(2-thienyl)acrylamide can be synthesized through a multi-step process involving the reaction of 2,5-dimethoxyphenylacetonitrile with 2-thiophenecarboxaldehyde, followed by the addition of acryloyl chloride and subsequent purification steps. The final product is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO).